Cas no 115438-03-4 (methyl 2-(sulfamoyloxy)benzoate)

• Product Name: methyl 2-(sulfamoyloxy)benzoate
• CAS No: 115438-03-4
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 2876266
• PubChem ID: 14117908
• Update Time: 2025-04-21

methyl 2-(sulfamoyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(sulfamoyloxy)benzoate
• EN300-1990118
• 115438-03-4

• Inchi： 1S/C8H9NO5S/c1-13-8(10)6-4-2-3-5-7(6)14-15(9,11)12/h2-5H,1H3,(H2,9,11,12)
• InChI Key： AJOUPARMQJFIID-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 231.02014356Da
• Monoisotopic Mass: 231.02014356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters